Cas no 1311183-41-1 (tert-Butyl 1,4,5,7,8,9-hexahydro-4,8-epiminooxocino[5,4-c]pyrazole-10-carboxylate)

• Product Name: tert-Butyl 1,4,5,7,8,9-hexahydro-4,8-epiminooxocino[5,4-c]pyrazole-10-carboxylate
• CAS No: 1311183-41-1
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• MDL: MFCD23726558
• CID: 4583079
• PubChem ID: 71305818
• Update Time: 2025-07-02

tert-Butyl 1,4,5,7,8,9-hexahydro-4,8-epiminooxocino[5,4-c]pyrazole-10-carboxylate Chemical and Physical Properties

Names and Identifiers

• AM805384
• W14650
• 10-Oxa
• tert-Butyl 1,4,5,7,8,9-hexahydro-4,8-epiminooxocino[5,4-c]pyrazole-10-carboxylate
• 1311183-41-1
• SCHEMBL16237805
• tert-butyl 10-oxa-4,5,12-triazatricyclo[6.3.1.02,6]dodeca-2(6),3-diene-12-carboxylate
• AKOS037647488
• tert-butyl 10-oxa-4,5,12-triazatricyclo[6.3.1.0(2),?]dodeca-2,5-diene-12-carboxylate
• MFCD23726558
• AS-73838
• tert-Butyl1,4,5,7,8,9-hexahydro-4,8-epiminooxocino[5,4-c]pyrazole-10-carboxylate
• t-Butyl 1,4,5,7,8,9-hexahydro-4,8-epiminooxocino[5,4-c]pyrazole-10-carboxylate

• MDL： MFCD23726558
• Inchi： 1S/C13H19N3O3/c1-13(2,3)19-12(17)16-8-4-10-9(5-14-15-10)11(16)7-18-6-8/h5,8,11H,4,6-7H2,1-3H3,(H,14,15)
• InChI Key： GSDNCOULAPQMCD-UHFFFAOYSA-N
• SMILES： O1CC2C3C=NNC=3CC(C1)N2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 265.14264148g/mol
• Monoisotopic Mass: 265.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.4

Additional information on tert-Butyl 1,4,5,7,8,9-hexahydro-4,8-epiminooxocino[5,4-c]pyrazole-10-carboxylate

Introduction to Tert-Butyl 1,4,5,7,8,9-hexahydro-4,8-epiminooxocino[5,4-c]pyrazole-10-carboxylate (CAS No. 1311183-41-1)

Tert-Butyl 1,4,5,7,8,9-hexahydro-4,8-epiminooxocino[5,4-c]pyrazole-10-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1311183-41-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, characterized by its intricate molecular structure and potential biological activities. The presence of multiple functional groups, including an epoxide ring and a carboxylate moiety, makes it a versatile scaffold for further chemical modifications and biological investigations.

The structure of Tert-butyl 1,4,5,7,8,9-hexahydro-4,8-epiminooxocino[5,4-c]pyrazole-10-carboxylate is a testament to the ingenuity of modern synthetic organic chemistry. The compound features a fused pyrazole ring system embedded within a hexahydroquinoline core, which is further functionalized with a tert-butyl group at the 10-position and an epoxide group at the 4-position. This unique arrangement of atoms imparts distinct electronic and steric properties that are of great interest to researchers exploring novel pharmacophores.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of such complex molecules. The 3D conformational analysis of Tert-butyl 1,4,5,7,8,9-hexahydro-4,8-epiminooxocino[5,4-c]pyrazole-10-carboxylate has revealed that its rigid heterocyclic core can effectively interact with biological targets such as enzymes and receptors. This insight has guided the design of derivative compounds aimed at enhancing binding affinity and selectivity.

In the realm of drug discovery, Tert-butyl 1,4,5,7,8,9-hexahydro-4,8-epiminooxocino[5,4-c]pyrazole-10-carboxylate has been explored as a potential intermediate in the synthesis of bioactive molecules. Its structural features make it an attractive candidate for modulating pathways associated with inflammation and neurodegeneration. Preliminary in vitro studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in these pathological processes.

The synthetic pathways for Tert-butyl 1,4,5,7,8,9-hexahydro-4，8-epiminooxocino[5，4-c]pyrazole-10-carboxylate involve multi-step reactions that showcase the mastery of modern organic synthesis techniques. Key steps include cyclization reactions to form the pyrazole and hexahydroquinoline moieties， followed by functional group transformations such as epoxidation and esterification. These synthetic strategies not only highlight the versatility of the starting materials but also demonstrate the importance of optimizing reaction conditions to achieve high yields and purity.

One particularly noteworthy aspect of this compound is its stability under various chemical conditions. The epoxide ring, while reactive in some contexts， remains stable under neutral pH conditions， making it suitable for applications in drug formulations where such stability is crucial. Additionally， the tert-butyl group provides steric hindrance that can influence molecular interactions， offering a means to fine-tune pharmacological properties.

The pharmacological potential of Tert-butyl 1，4，5，7，8，9-hexahydro-4，8-epiminooxocino[5，4-c]pyrazole-10-carboxylate has been further investigated through structure-based drug design approaches. By leveraging computational modeling tools， researchers have been able to predict how this compound might bind to specific biological targets. These predictions have guided experimental efforts to synthesize analogs with improved potency and reduced side effects.

In recent years， there has been growing interest in bioconjugation strategies that involve linking small organic molecules like Tert-butyl 1，4，5，7，8，9-hexahydro-4，8-epiminooxocino[5،4-c]pyrazole -10-carboxylate to larger biomolecules such as peptides or nucleic acids. Such conjugates have shown promise in targeted therapy applications ， where precise delivery to disease sites is essential for therapeutic efficacy. The carboxylate group in this compound serves as an ideal site for attachment through amide bond formation。

The analytical characterization of Tert-butyl 1،4،5،7，8，9-hexahydro -4，8 -epiminooxocino[5 ， 4 -c ]pyrazole -10-carboxylate has been performed using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy、 mass spectrometry (MS)， and X-ray crystallography。 These methods have provided detailed insights into its molecular structure and purity ， ensuring that it meets the stringent requirements for pharmaceutical applications。

Future research directions for Tert-butyl 1 ， 4 ， 5 ， 7 ， 8 ， 9 -hexahydro -4 ， 8 -epiminooxocino[5 ， 4 -c ]pyrazole -10-carboxylate include exploring its role in proteostasis modulation—the maintenance of protein homeostasis within cells。 Given its structural complexity ， this compound may serve as a lead molecule for developing therapies targeting protein misfolding diseases such as Alzheimer's disease and Parkinson's disease。

Moreover ， the green chemistry principles have been increasingly applied to the synthesis of Tert-butyl 1 ， 4 ， 5 ， 7 ， 8 ， 9 -hexahydro -4 ， 8 -epiminooxocino[5 ， 4 -c ]pyrazole -10-carboxylate 。 Efforts are underway to develop solvent-free reactions 、 catalytic methods that minimize waste generation ， and energy-efficient processes 。 These initiatives align with global efforts to promote sustainable chemical manufacturing practices。

In conclusion ، Tert-butyl 1 ， 4 ， 5 ， 7 ， 8 ， 9 -hexahydro -4 ،8 -epiminooxocino[5 ,۴-c]pyrazole -10-carboxyllate (CAS No. 1311183-41-1) represents a significant advancement in pharmaceutical chemistry 。 Its intricate structure 、 potential biological activities 、 and synthetic accessibility make it a valuable asset for drug discovery programs targeting diverse therapeutic areas 。 As research continues to uncover new applications for this compound ,it is likely to play an increasingly important role in the development of next-generation therapeutics。